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Compound of Interest |

2-Bromo-4-bromomethyl-1-nitro-
Compound Name:

benzene
CAS No.: 142906-81-8
Cat. No.: B1372899

Get Quote

2-Bromo-4-bromomethyl-1-nitro-benzene is a highly functionalized aromatic compound that

serves as a valuable intermediate in organic synthesis, particularly in the development of
pharmaceuticals and materials science.[1][2] Its structure, featuring a nitro group and two
distinct bromine substituents, offers a versatile platform for a variety of chemical
transformations.[1] The presence of the benzylic bromide imparts properties similar to those of
lachrymators, while the nitroaromatic core carries its own set of toxicological considerations.
This guide provides a comprehensive overview of the safety data for this compound and its
closely related isomers, offering a field-proven perspective on its safe handling, storage, and
emergency management.

A critical point of consideration for any researcher is the potential for ambiguity in chemical
nomenclature. The name "2-Bromo-4-bromomethyl-1-nitro-benzene" may refer to several
structural isomers, each with a unigue CAS number. The most frequently cited isomers in
chemical databases are detailed below. It is imperative to verify the exact isomer in use by its
CAS number to ensure the most accurate safety and handling information.
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Common Molecular Molecular
IUPAC Name CAS Number )

Synonyms Formula Weight
2-Bromo-1- 2-Bromo-4-
(bromomethyl)-4-  nitrobenzyl 940-05-6 C7HsBrzNO:2 294.93 g/mol [3]
nitrobenzene bromide
4-Bromo-2- 5-Bromo-2-

) 294.93 g/mol [4]

(bromomethyl)-1-  nitrobenzyl 35287-42-4 C7HsBrzNO:z 5]
nitrobenzene bromide
4-Bromo-1- 4-Bromo-2-
(bromomethyl)-2-  nitrobenzyl 82420-34-6 C7HsBr2NO:2 294.93 g/mol
nitrobenzene bromide

This guide will synthesize the available safety data for these isomers to provide a
comprehensive safety profile. Given their structural similarities, the core hazards and handling
procedures are largely applicable across these compounds.

Section 1: Hazard Identification and GHS
Classification

The primary and most immediate hazard associated with this class of compounds is their
severe irritant and corrosive nature, a direct consequence of the reactive benzylic bromide
moiety. The Globally Harmonized System (GHS) classifications derived from supplier safety
data sheets for the various isomers consistently highlight these risks.

1.1 GHS Hazard Summary

The following table consolidates the GHS hazard classifications reported for isomers of bromo-
bromomethyl-nitrobenzene.
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Hazard Class Hazard Category Hazard Statement

H314: Causes severe skin
Skin Corrosion/Irritation Category 1B/2 burns and eye damage / H315:
Causes skin irritation[3][6]

H314: Causes severe skin
burns and eye damage / H319:

Serious Eye Damage/Irritation Category 1/2A ) o
Causes serious eye irritation[3]

[6]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[7]

- . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 o
irritation[7]

Signal Word: Danger|[3]
1.2 Mechanistic Insights into Hazards

The chemical reactivity of 2-Bromo-4-bromomethyl-1-nitro-benzene is the foundation of its
utility in synthesis and also the source of its hazards.

e Corrosivity and Irritation (H314/H315/H319): The bromomethyl group (-CHzBr) is a potent
electrophile and an effective alkylating agent. Upon contact with mucosal surfaces (eyes,
skin, respiratory tract), it can readily react with nucleophilic functional groups (e.g., amines,
thiols) in proteins and other biological macromolecules. This alkylation disrupts cellular
function, leading to rapid cell damage, inflammation, and the observed corrosive and irritant
effects. This reactivity is characteristic of benzylic halides and is why they are often potent
lachrymators.

e Respiratory Irritation (H335): Inhalation of dust or vapors allows the compound to directly
contact the sensitive tissues of the respiratory tract, leading to irritation and potential
chemical bronchitis.[7]

o Oral Toxicity (H302): If ingested, the compound is considered harmful.[7] The nitroaromatic
structure can interfere with metabolic processes. For instance, nitroaromatic compounds are
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known to undergo metabolic reduction that can lead to the formation of reactive
intermediates, inducing oxidative stress.

The logical relationship between the chemical's structure and its primary hazards is illustrated

below.

4 Resulting Hazards
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Caption: Relationship between functional groups and primary hazards.

Section 2: Experimental Protocols for Safe Handling
and Storage

Adherence to rigorous handling protocols is non-negotiable. This compound should only be
handled by trained personnel familiar with its hazards.

2.1 Personal Protective Equipment (PPE)

A multi-layered PPE strategy is essential to prevent any contact.
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Protection Type

Specification

Rationale

Hand Protection

Nitrile or Neoprene gloves
(double-gloving

recommended).

Provides a barrier against skin
contact. Double-gloving offers
protection in case the outer

glove is breached.[8]

Eye/Face Protection

Chemical safety goggles and a

full-face shield.

Protects against splashes and
airborne particles from entering
the eyes, which are particularly
sensitive to this corrosive

material.

Skin and Body

Chemical-resistant lab coat,
long pants, and closed-toe
shoes. Consider a chemical-

resistant apron.

Prevents accidental skin

contact on arms and body.[9]

Respiratory

Use only in a certified chemical
fume hood. If weighing or
transferring powder outside of
a hood, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors

and particulates is mandatory.

Prevents inhalation of dust or
vapors, which cause severe

respiratory irritation.[6]

2.2 Step-by-Step Handling Protocol

e Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Clear the workspace of all unnecessary items. Ensure an eyewash

station and safety shower are immediately accessible.[10]

e Weighing and Transfer: Conduct all manipulations of the solid compound within the fume

hood. Use a spatula for transfers. To minimize dust generation, gently handle the material.

Avoid pouring the powder directly.

 In Solution: When preparing solutions, add the solid slowly to the solvent to avoid splashing.
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» Post-Handling: After use, decontaminate all surfaces with an appropriate solvent (e.g.,
isopropanol or ethanol) followed by soap and water.

» Glove Removal: Remove gloves using the proper technique (without touching the outside of
the glove with bare hands) and dispose of them as hazardous waste.

» Hand Washing: Wash hands thoroughly with soap and water after any handling procedure,
even if gloves were worn.[9]

2.3 Storage Requirements

Proper storage is crucial to maintain chemical integrity and prevent accidental exposure.

Container: Keep in the original, tightly sealed container.[9]

Environment: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[6]

Segregation: Do not store with flammable materials or strong bases.

Access: Store in a locked cabinet or area with restricted access.

Section 3: Emergency and First Aid Procedures

Rapid and correct response to an exposure or spill is critical.

3.1 First Aid Measures
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[8][11]

Skin Contact

Immediately remove all contaminated clothing.
Wash skin with soap and plenty of water for at
least 15 minutes. Seek immediate medical
attention.[8][9]

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

Inhalation ) ] ) ] )
give oxygen. Seek immediate medical attention.
[81[°]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Call a physician or poison

control center immediately.[8]

3.2 Spill and Accidental Release Management
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Spill Occurs

Contain Spill (use inert absorbent)

Collect Material (use non-sparking tools)

Place in Sealed Container for Disposal

Decontaminate Spill Area

Dispose as Hazardous Waste
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Caption: Workflow for accidental release response.
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Key Steps for Spill Cleanup:

Personal Protection: Do not attempt to clean a spill without the appropriate PPE as detailed
in Section 2.1.

Ventilation: Ensure the area is well-ventilated, but avoid actions that could cause the powder
to become airborne.

Containment: For a solid spill, carefully sweep up the material. For a solution, cover with an
inert, non-combustible absorbent material like sand or vermiculite.[12]

Collection: Use non-sparking tools to collect the absorbed material and place it into a
suitable, labeled container for hazardous waste disposal.[8]

Environmental Precautions: Prevent the material from entering drains or waterways.[8]

3.3 Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2z), water spray, or
alcohol-resistant foam.[6][8]

Specific Hazards: Thermal decomposition can produce toxic and corrosive gases, including
nitrogen oxides (NOx), carbon monoxide, and hydrogen bromide.[6]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[6]

Section 4: Toxicological and Physical Properties

While specific toxicological studies on 2-Bromo-4-bromomethyl-1-nitro-benzene are not

readily available in public literature, data from closely related nitroaromatic and benzylic

bromide compounds suggest the following profile.

4.1 Toxicological Profile Summary

Acute Effects: As established, the primary acute effects are severe irritation and burns to the
skin, eyes, and respiratory tract. Harmful if swallowed.[6]
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» Chronic Effects: Prolonged or repeated exposure may cause damage to organs.[6][11]
Nitroaromatic compounds as a class have been associated with potential damage to the liver
and blood (e.g., methemoglobinemia).

o Carcinogenicity & Mutagenicity: There is no specific data to classify this compound as a
carcinogen or mutagen.[13][14]

4.2 Physical and Chemical Properties

Property Value Source

Pale-yellow to yellow-brown

Appearance .
solid.
Molecular Formula C7HsBr2NO:2 [31141[5]
Molecular Weight ~294.93 g/mol [31141[5]
Data not consistently available
for this specific isomer. Related
Melting Point compounds like 1-Bromo-4- [11]

nitrobenzene melt at 125-127
°C.

Expected to be poorly soluble
N in water, soluble in organic ] o
Solubility ) ) General chemical principles
solvents like dichloromethane

and ethyl acetate.

Section 5: Disposal and Final Considerations

5.1 Waste Disposal

All waste containing this chemical, including contaminated PPE and spill cleanup materials,
must be treated as hazardous waste.

o Procedure: Dispose of waste in accordance with local, state, and federal regulations. It
should be handled by a licensed professional waste disposal service.[8]
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e Method: Chemical incineration with an afterburner and scrubber is a common method for
halogenated organic waste.

5.2 Synthesis and Reactivity Context

Understanding the compound's role in synthesis provides context for its handling. It is typically
synthesized via the bromination of a nitrotoluene precursor.[1] Its utility stems from the
reactivity of its functional groups.

Key Chemical Reactions

Nucleophilic Substitution (at -CH2Br) Pharmaceutical/Material Precursors

Nitro Group Reduction (to -NHz)

+ Nucleophile (e.g., R-NH2)

+ Reducing Agent (e.g., H2/Pd)

[2-Bromo-4-bromomethyl»l-nitro-benzene

Click to download full resolution via product page

Caption: Key synthetic transformations of the title compound.[1]

This reactivity underscores the need for careful handling, as unintended reactions with
biological nucleophiles are the basis of its toxicity.

Conclusion

2-Bromo-4-bromomethyl-1-nitro-benzene and its isomers are potent chemical intermediates
whose utility is matched by their significant hazards. A thorough understanding of their
reactivity, coupled with strict adherence to safety protocols, is paramount. The core principles
of risk mitigation—containment within a fume hood, use of appropriate PPE, and preparedness
for emergencies—form the foundation of safe laboratory practice when working with this class
of compounds. Always consult the specific Safety Data Sheet provided by the supplier for the
exact material in use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Buy 2-Bromo-4-bromomethyl-1-nitro-benzene | 142906-81-8 [smolecule.com]
2. chemimpex.com [chemimpex.com]

3. 2-Bromo-1-(bromomethyl)-4-nitrobenzene | C7H5Br2NO2 | CID 14644718 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. 4-Bromo-2-(bromomethyl)-1-nitrobenzene | C7TH5Br2NO2 | CID 21780864 - PubChem
[pubchem.ncbi.nim.nih.gov]

5. calpaclab.com [calpaclab.com]
6. fishersci.com [fishersci.com]

7. 2-Bromo-4-methyl-1-nitrobenzene | C7TH6BrNO2 | CID 8167038 - PubChem
[pubchem.ncbi.nim.nih.gov]

8. echemi.com [echemi.com]

9. assets.thermofisher.cn [assets.thermofisher.cn]
10. fishersci.com [fishersci.com]

11. assets.thermofisher.cn [assets.thermofisher.cn]
12. nj.gov [nj.gov]

13. cdnisotopes.com [cdnisotopes.com]

14. cdnisotopes.com [cdnisotopes.com]

To cite this document: BenchChem. [Introduction: Navigating the Complexities of a Versatile
Reagent]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1372899/docs#introduction-navigating-the-
complexities-of-a-versatile-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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